Cas no 744225-93-2 (3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide)

• Product Name: 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide
• CAS No: 744225-93-2
• MF: C₁₆H₁₃Cl₄N₃O₃S
• MW: 469.169718503952
• CID: 6336178
• PubChem ID: 2095367
• Update Time: 2025-11-06

3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS000926276
• EN300-26612933
• 744225-93-2
• 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide
• Z30224072

• Inchi： 1S/C16H13Cl4N3O3S/c17-11-12(18)14(22-15(20)13(11)19)16(24)21-9-3-5-10(6-4-9)27(25,26)23-7-1-2-8-23/h3-6H,1-2,7-8H2,(H,21,24)
• InChI Key： LLAQHCPRHCIAQF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(N=C1C(NC1C=CC(=CC=1)S(N1CCCC1)(=O)=O)=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 468.940223g/mol
• Monoisotopic Mass: 466.943173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide

3,4,5,6-Tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 744225-93-2): A Comprehensive Overview

The compound 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide (CAS No. 744225-93-2) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. With its unique structural features, including a tetrachloropyridine core and a pyrrolidine sulfonyl moiety, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its bioactivity profile, which may contribute to the development of novel therapeutic agents or pesticide alternatives.

In recent years, the demand for sustainable chemical solutions has driven innovation in the design of heterocyclic compounds. The 3,4,5,6-tetrachloropyridine scaffold, a key component of this molecule, is known for its electron-withdrawing properties and stability, making it an attractive building block for pharmaceutical intermediates. Meanwhile, the pyrrolidine-1-sulfonyl group introduces additional versatility, potentially enhancing binding affinity in biological systems. This combination of features positions CAS No. 744225-93-2 as a promising candidate for further investigation in targeted drug design.

The synthesis of 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide involves multi-step organic transformations, including sulfonylation reactions and amide coupling methodologies. These processes are critical for achieving high purity and yield, which are essential for research and development purposes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to characterize this compound, ensuring its structural integrity and suitability for various applications.

From an environmental perspective, the tetrachloropyridine derivatives have been studied for their biodegradation potential, addressing concerns about chemical persistence in ecosystems. Researchers are exploring green chemistry approaches to modify such compounds, reducing their environmental footprint while maintaining efficacy. This aligns with the growing emphasis on eco-friendly agrochemicals and sustainable pharmaceuticals, topics that frequently appear in scientific literature and industry reports.

The pharmacological potential of CAS No. 744225-93-2 is another area of active investigation. Preliminary studies suggest that its structural features may interact with specific enzyme targets or receptor sites, making it relevant to drug discovery pipelines. The carboxamide group in particular is a common pharmacophore found in many FDA-approved drugs, highlighting the compound's relevance to modern medicinal chemistry strategies.

In the context of intellectual property, derivatives of 3,4,5,6-tetrachloropyridine have been the subject of numerous patents, reflecting their commercial value in various industries. The specific compound 744225-93-2 may represent a valuable research tool or lead compound for further optimization, particularly in addressing unmet medical needs or crop protection challenges.

Quality control standards for 3,4,5,6-tetrachloro-N-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-2-carboxamide typically require rigorous testing for impurities and stability under various conditions. These protocols ensure that the compound meets the stringent requirements of academic research, pharmaceutical development, and agrochemical formulation. Storage recommendations usually emphasize protection from moisture and light to maintain compound integrity over time.

Future research directions for this compound may include structure-activity relationship (SAR) studies to optimize its biological effects, as well as investigations into its metabolic pathways and toxicological profile. Such studies are crucial for translating promising chemical entities into practical applications while addressing safety considerations and regulatory requirements.

The scientific community continues to explore novel applications for pyridine-based compounds like 744225-93-2, particularly in light of emerging challenges in human health and agricultural productivity. Its unique combination of halogenated aromatic and sulfonamide functionalities makes it a valuable subject for ongoing research in multiple disciplines.